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Compound of Interest

Compound Name: 3-bromo-2H-pyran-2-one

Cat. No.: B008536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and safety protocols for the handling and

use of 3-bromo-2H-pyran-2-one, a versatile reagent in organic synthesis. The information is

intended to ensure the safe and effective use of this compound in a laboratory setting.

Section 1: Chemical and Physical Properties
3-bromo-2H-pyran-2-one is a halogenated heterocyclic compound that serves as a valuable

building block in the synthesis of a variety of more complex molecules.[1] Its physical and

chemical properties are summarized below.
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Property Value Reference

CAS Number 19978-32-6 [1]

Molecular Formula C₅H₃BrO₂ [2]

Molecular Weight 174.98 g/mol [1][2]

Appearance Tan to light-brown solid [3]

Melting Point 59.5–61 °C [3]

Boiling Point 261.1 ± 33.0 °C (Predicted) [2]

Purity Typically >95% [4]

Storage Temperature Refrigerator [4]

Solubility

Soluble in methylene chloride,

ethyl acetate, and other

common organic solvents.

[3]

Section 2: Safety and Handling Protocols
2.1 Hazard Identification

3-bromo-2H-pyran-2-one is a hazardous substance and should be handled with care. The

following table summarizes the GHS hazard information.
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Hazard Class Hazard Statement Pictogram

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed GHS07 (Exclamation mark)[4]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation GHS07 (Exclamation mark)

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation
GHS07 (Exclamation mark)

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335: May cause respiratory

irritation
GHS07 (Exclamation mark)

Data sourced from supplier safety information.

2.2 Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 3-bromo-2H-pyran-2-one. The

following PPE is mandatory:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile or other chemically resistant gloves.

Skin and Body Protection: A lab coat must be worn.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust or vapors.

2.3 Safe Handling Procedures

Engineering Controls: Always handle 3-bromo-2H-pyran-2-one in a well-ventilated chemical

fume hood.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash

hands thoroughly after handling.
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Spill Procedures: In case of a spill, evacuate the area. Wear appropriate PPE and absorb the

spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material into a

sealed container for proper disposal.

2.4 Storage and Stability

3-bromo-2H-pyran-2-one is sensitive to light and moisture and may turn yellow upon standing

at room temperature.[3] For long-term storage and to maintain its purity, the following

conditions are recommended:

Storage: Store in a tightly sealed container in a refrigerator.

Atmosphere: For optimal stability, store under an inert atmosphere (e.g., argon or nitrogen).

[1]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.

2.5 Disposal

Dispose of 3-bromo-2H-pyran-2-one and any contaminated materials in accordance with

local, state, and federal regulations. Do not allow it to enter drains or waterways.

Section 3: Experimental Protocols
3.1 Protocol for a Typical Diels-Alder Reaction

3-bromo-2H-pyran-2-one is a reactive diene that can participate in Diels-Alder cycloadditions

with both electron-rich and electron-deficient dienophiles.[1][3]

Materials:

3-bromo-2H-pyran-2-one

Dienophile (e.g., N-phenylmaleimide)

Anhydrous toluene

Round-bottom flask
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Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Inert atmosphere (nitrogen or argon)

Procedure:

To a dry round-bottom flask under an inert atmosphere, add 3-bromo-2H-pyran-2-one (1

equivalent).

Add the dienophile (1.1 equivalents).

Add anhydrous toluene to dissolve the reactants.

Heat the reaction mixture to reflux (approximately 110 °C) and stir for the required time

(monitor by TLC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using an appropriate

solvent system (e.g., a gradient of ethyl acetate in hexanes).

3.2 Protocol for Synthesis of 3-substituted-2-pyrones via Cross-Coupling

The bromine atom at the 3-position can be substituted through various cross-coupling reactions

to generate a library of 3-substituted-2-pyrones.

Materials:

3-bromo-2H-pyran-2-one

Organotin or organoboron reagent (e.g., phenylboronic acid)

Palladium catalyst (e.g., Pd(PPh₃)₄)
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Base (e.g., K₂CO₃)

Anhydrous solvent (e.g., DMF or toluene)

Schlenk flask or similar reaction vessel

Inert atmosphere (nitrogen or argon)

Procedure:

To a Schlenk flask under an inert atmosphere, add 3-bromo-2H-pyran-2-one (1 equivalent),

the organoboron or organotin reagent (1.2 equivalents), the palladium catalyst (0.05

equivalents), and the base (2 equivalents).

Add the anhydrous solvent.

Degas the reaction mixture by bubbling with argon or nitrogen for 15-20 minutes.

Heat the reaction mixture to the appropriate temperature (e.g., 80-100 °C) and stir until the

starting material is consumed (monitor by TLC or GC-MS).

Cool the reaction mixture to room temperature and quench with water.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Section 4: Visualizations
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Safe Handling Workflow for 3-bromo-2H-pyran-2-one
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Gather Required PPE
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Prepare Chemical Fume Hood

Weigh Solid in Hood

Set up Reaction in Hood

Perform Reaction Workup

Decontaminate Glassware Store Compound in Refrigerator

Dispose of Waste Properly
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Generalized Diels-Alder Reaction Pathway

3-bromo-2H-pyran-2-one + Dienophile

[4+2] Cycloaddition
Transition State

Heat

Bicyclic Lactone Intermediate

Final Product
(e.g., substituted aromatic ring after CO₂ extrusion)

Rearrangement/
Elimination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b008536#protocols-for-handling-3-bromo-2h-pyran-2-
one-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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